Cas no 2241138-42-9 (2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride)

• Product Name: 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride
• CAS No: 2241138-42-9
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• CID: 5965948
• PubChem ID: 138039876
• Update Time: 2025-10-24

2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride
• 2241138-42-9
• EN300-6480551
• 2-chloro-5-(chloromethyl)-3-methylpyridine;hydrochloride
• 2-Chloro-5-(chloromethyl)-3-methylpyridinehydrochloride

• Inchi： 1S/C7H7Cl2N.ClH/c1-5-2-6(3-8)4-10-7(5)9;/h2,4H,3H2,1H3;1H
• InChI Key： VGGRYUIUYMKPCT-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=C(C)C=1)Cl.Cl

Computed Properties

• Exact Mass: 210.972232g/mol
• Monoisotopic Mass: 210.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride

2-Chloro-5-(Chloromethyl)-3-Methylpyridine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2241138-42-9, commonly referred to as 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride is characterized by a pyridine ring with substituents at positions 2, 3, and 5. Specifically, the substituents include a chlorine atom at position 2, a methyl group at position 3, and a chloromethyl group (-CH₂Cl) at position 5. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid.

Recent studies have highlighted the importance of pyridine derivatives like 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride in drug discovery. Pyridine rings are known for their aromatic stability and ability to participate in various chemical reactions, making them versatile building blocks in organic synthesis. The presence of chlorine atoms and methyl groups in this compound introduces additional functional groups that can be exploited for further chemical modifications. For instance, the chloromethyl group (-CH₂Cl) can act as an electrophilic site for nucleophilic substitutions, enabling the synthesis of derivatives with enhanced biological activity.

In terms of synthesis, 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride can be prepared through a variety of methods. One common approach involves the chlorination of a suitable pyridine derivative followed by alkylation to introduce the chloromethyl group. The optimization of reaction conditions, such as temperature and catalyst selection, is critical to ensure high yields and purity. Recent advancements in catalytic systems have made it possible to achieve more efficient syntheses with reduced environmental impact.

The biological activity of 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride has been a subject of interest in pharmacological research. Studies have shown that this compound exhibits potential anti-inflammatory and antimicrobial properties. For example, research published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways. Additionally, preliminary toxicity studies suggest that 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride has a favorable safety profile when administered at therapeutic doses.

In the context of materials science, 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride has been explored as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The ability to form strong coordination bonds with metal ions makes this compound a valuable component in constructing porous materials with applications in gas storage and catalysis.

From an environmental perspective, understanding the fate and behavior of 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less toxic byproducts.

In conclusion, 2-chloro-5-(chloromethyl)-3-methylpyridine hydrochloride (CAS No. 2241138-42-9) is a multifaceted compound with promising applications across various scientific domains. Its unique structure enables it to serve as a versatile platform for chemical innovation. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing both academic and industrial endeavors.